N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C21H14F3N5OS/c22-21(23,24)18-8-5-14(10-26-18)19(30)27-15-6-3-13(4-7-15)17-12-31-20(29-17)28-16-2-1-9-25-11-16/h1-12H,(H,27,30)(H,28,29)
• InChI Key: VERWCIGEWZMUQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC2=NC(=CS2)C3=CC=C(C=C3)NC(=O)C4=CN=C(C=C4)C(F)(F)F
• Molecular Formula: C21H14F3N5OS
• Molecular Weight: 441.4 g/mol
• CAS No.: 1796947-03-9

Description

N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C21H14F3N5OS and its molecular weight is 441.43. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Nicotinamide derivatives, including compounds with structures related to N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)-6-(trifluoromethyl)nicotinamide, have been extensively studied for their therapeutic potential. For example, various nicotinamide analogs have demonstrated activity against a range of diseases due to their role in the modulation of nicotinamide adenine dinucleotide (NAD+) levels within cells, which is crucial for cellular metabolism, DNA repair, and longevity (Matsui et al., 2007). Similarly, specific nicotinamide derivatives have been synthesized to explore their antimicrobial properties, indicating their potential application in fighting bacterial and fungal infections (Patel & Shaikh, 2010).

Biochemical Research

Nicotinamide and its derivatives play a critical role in the study of enzyme mechanisms, particularly in reactions involving nicotinamide N-methyltransferase (NNMT), which is involved in the methylation of nicotinamide and related compounds. This enzyme is linked to various physiological and pathological processes, including cancer, obesity, and metabolic diseases (Rini et al., 1990). Research into the metabolic fate of nicotinamide in higher plants has also uncovered its utilization for pyridine nucleotide synthesis, highlighting its significance in plant biochemistry (Matsui et al., 2007).

Materials Science

In the field of materials science, nicotinamide derivatives have been evaluated for their corrosion inhibition properties on various metals, offering potential applications in the protection of industrial and structural materials (Chakravarthy et al., 2014). These studies suggest the utility of nicotinamide-based compounds in developing new corrosion inhibitors that are more environmentally friendly and efficient.